Cas no 1518016-84-6 (2,5-dimethylfuran-3-carbothioamide)

• Product Name: 2,5-dimethylfuran-3-carbothioamide
• CAS No: 1518016-84-6
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 5956589
• PubChem ID: 83594999
• Update Time: 2025-07-15

2,5-dimethylfuran-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylfuran-3-carbothioamide
• EN300-1739454
• 1518016-84-6

• Inchi： 1S/C7H9NOS/c1-4-3-6(7(8)10)5(2)9-4/h3H,1-2H3,(H2,8,10)
• InChI Key： CLUPPHUDIQZQNQ-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C)OC=1C)N

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.2Ų

Additional information on 2,5-dimethylfuran-3-carbothioamide

Introduction to 2,5-dimethylfuran-3-carbothioamide (CAS No. 1518016-84-6)

2,5-dimethylfuran-3-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 1518016-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic thioamide derivative features a unique structural framework, combining a furan ring with methyl and thioamide functional groups, which endows it with distinct chemical properties and potential biological activities.

The compound belongs to the broader category of furan-based derivatives, which have been extensively studied due to their versatility in medicinal chemistry. The presence of both methyl groups at the 2- and 5-positions of the furan ring enhances its steric hindrance, while the thioamide moiety at the 3-position introduces reactivity suitable for further chemical modifications. These structural features make 2,5-dimethylfuran-3-carbothioamide a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in furan derivatives as pharmacophores due to their ability to interact with biological targets in unique ways. Studies have demonstrated that modifications within the furan ring can influence binding affinity and metabolic stability, making these compounds attractive for drug development. The specific arrangement of substituents in 2,5-dimethylfuran-3-carbothioamide positions it as a promising candidate for further exploration in this context.

One of the most compelling aspects of 2,5-dimethylfuran-3-carbothioamide is its potential as a building block for novel therapeutic agents. Researchers have leveraged its structural motif to develop compounds with diverse biological activities. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. The thioamide group provides a site for hydrogen bonding and dipole interactions with biological targets, which can be fine-tuned through structural optimization.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2,5-dimethylfuran-3-carbothioamide for drug-like properties. Molecular docking studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. These findings underscore its potential as a lead compound or scaffold for further development.

The synthesis of 2,5-dimethylfuran-3-carbothioamide involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the functionalization of a furan precursor, followed by introduction of the methyl groups and the thioamide moiety. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it feasible to produce larger quantities of the compound for research purposes.

In addition to its pharmaceutical applications, 2,5-dimethylfuran-3-carbothioamide has shown promise in agrochemical research. Its structural characteristics make it a viable candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. Such developments are crucial in addressing challenges related to crop protection and sustainability.

The chemical properties of 2,5-dimethylfuran-3-carbothioamide also make it an interesting subject for material science applications. Researchers have explored its potential as a precursor for polymers or coatings with unique thermal and mechanical properties. The thioamide group can participate in cross-linking reactions, leading to materials with enhanced durability and functionality.

As our understanding of molecular interactions continues to evolve, compounds like 2,5-dimethylfuran-3-carbothioamide will remain at the forefront of innovation. Their unique structural features offer opportunities for designing molecules with tailored biological activities, addressing unmet medical needs across various therapeutic areas. The ongoing research into this compound underscores its significance as a key player in modern chemical biology.

The future prospects for 2,5-dimethylfuran-3-carbothioamide are bright, driven by continued advancements in synthetic chemistry and computational biology. As new methodologies emerge, the possibilities for modifying and utilizing this compound will expand further. Whether in drug discovery or material science, its contributions are poised to shape the next generation of innovations.